5-(2-isopropyl-1H-imidazol-1-yl)-2-phenoxypyridine

• IUPAC Name: 2-phenoxy-5-(2-propan-2-ylimidazol-1-yl)pyridine
• InChI: InChI=1S/C17H17N3O/c1-13(2)17-18-10-11-20(17)14-8-9-16(19-12-14)21-15-6-4-3-5-7-15/h3-13H,1-2H3
• InChI Key: MQBYXNUNUATMAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1C2=CN=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

The compound “5-(2-isopropyl-1H-imidazol-1-yl)-2-phenoxypyridine” is a complex organic molecule that contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms, and a pyridine ring, which is a six-membered ring with one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as indole derivatives bearing imidazole, have been synthesized by combining two molecules with biological properties into a new hybrid molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by methods such as spectroscopy, as has been done for similar compounds. The presence of the imidazole and pyridine rings would likely influence the overall structure and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its atoms and the nature of its chemical bonds. These properties could potentially be predicted using computational chemistry methods.

Future Directions

Research into imidazole derivatives and related compounds is ongoing, with a focus on their potential applications in medicine and other fields. Future research may provide more information about the specific compound you’re interested in.